N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol
• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H20N2O5/c1-27-19-12-15(13-20(28-2)21(19)29-3)22(26)24-16-8-6-7-14(11-16)23-25-17-9-4-5-10-18(17)30-23/h4-13H,1-3H3,(H,24,26)
• InChI Key: OPVDPACQJAFYDD-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide, also known as BZP-TM, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the benzamide class of compounds and has a molecular formula of C23H21N2O4.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide involves its interaction with the dopamine D2 receptor in the brain. This interaction leads to the activation of the receptor and subsequent downstream signaling pathways that result in the release of dopamine. Dopamine is a neurotransmitter that plays a crucial role in regulating movement, motivation, and reward.
Biochemical and Physiological Effects
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide has been shown to have significant biochemical and physiological effects in various in vitro and in vivo studies. It has been demonstrated to increase dopamine release in the brain, leading to improved motor function in animal models of Parkinson's disease. Additionally, N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide has been shown to have potential anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide in lab experiments is its potent activity as a dopamine D2 receptor agonist. This allows for the investigation of the role of dopamine in various physiological and pathological conditions. However, one of the limitations of using N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide is its potential toxicity and adverse effects on the central nervous system.

Future Directions

There are several future directions for the study of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide. One potential area of research is the development of novel therapeutic agents for the treatment of Parkinson's disease. Additionally, further investigation is needed to determine the potential of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide as an anti-inflammatory and antioxidant agent. Further studies are also needed to investigate the safety and toxicity of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide in various animal models.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide involves a multi-step process that includes the reaction of 3-(1,3-benzoxazol-2-yl)aniline with 3,4,5-trimethoxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide has been studied for its potential application in various scientific research areas, including neuropharmacology, medicinal chemistry, and drug discovery. Studies have shown that N-[3-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide exhibits potent activity as a dopamine D2 receptor agonist and could be used as a potential treatment for Parkinson's disease.